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Compound of Interest

Compound Name: D-Arabinose-d6

Cat. No.: B15141853 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical properties of

D-Arabinose-d6, a deuterated form of the naturally occurring monosaccharide D-Arabinose.

This document is intended for use by researchers, scientists, and professionals in drug

development who utilize isotopically labeled compounds as internal standards in quantitative

analysis or as probes in metabolic studies. This guide consolidates available data on its

chemical and physical properties, provides detailed experimental protocols for its analysis, and

includes logical workflows for its application.

Core Chemical Properties
D-Arabinose-d6, also known as D-[1,2,3,4,5,5'-²H₆]arabinose, is a stable, isotopically labeled

version of D-Arabinose where six hydrogen atoms have been replaced with deuterium. This

substitution results in a higher molecular weight compared to its non-deuterated counterpart,

which is the key feature for its use in mass spectrometry-based applications. While specific

experimental data for the physical properties of D-Arabinose-d6 are not extensively published,

they are predicted to be very similar to those of D-Arabinose.

Data Presentation: A Comparative Analysis
The following table summarizes the key chemical and physical properties of D-Arabinose-d6,

with a comparison to the well-characterized properties of D-Arabinose.
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Property D-Arabinose-d6 D-Arabinose

Molecular Formula C₅²H₄H₆O₅ C₅H₁₀O₅[1]

Molecular Weight 156.17 g/mol [2] 150.13 g/mol [1]

CAS Number 10323-20-3 (unlabeled)[2] 10323-20-3[1]

Appearance
Assumed to be a white to off-

white solid
White to off-white solid

Melting Point

Not explicitly reported;

expected to be similar to D-

Arabinose

162-164 °C[1]

Solubility

Not explicitly reported;

expected to be similar to D-

Arabinose

Water: 50 mg/mL, clear,

colorless to faintly yellow[1]

Optical Activity

Not explicitly reported;

expected to be similar to D-

Arabinose

[α]20/D -105 to -103 °, c = 4%

(w/v) in water[1]

Isotopic Purity Typically >98 atom % D Not Applicable

Experimental Protocols
The utility of D-Arabinose-d6 as an internal standard is critically dependent on its isotopic

purity. The following are detailed methodologies for the determination of isotopic enrichment

and chemical purity.

Determination of Isotopic Purity by Mass Spectrometry
This protocol outlines a general method for determining the isotopic enrichment of D-
Arabinose-d6 using mass spectrometry (MS).

Methodology:

Sample Preparation:
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Prepare a stock solution of D-Arabinose-d6 in a suitable solvent (e.g., methanol or water)

at a concentration of 1 mg/mL.

Prepare a corresponding stock solution of non-deuterated D-Arabinose at the same

concentration.

Create a series of dilutions for both the labeled and unlabeled standards for linearity

assessment.

Instrumentation and Analysis:

Utilize a high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap

instrument, coupled with an appropriate ionization source (e.g., Electrospray Ionization -

ESI).

Infuse the prepared solutions directly or via liquid chromatography (LC) into the mass

spectrometer.

Acquire full scan mass spectra over a relevant m/z range to include the molecular ions of

both D-Arabinose and D-Arabinose-d6.

Data Analysis:

Determine the exact mass of the molecular ions (e.g., [M+H]⁺ or [M+Na]⁺) for both the

deuterated and non-deuterated compounds.

Measure the signal intensities of the monoisotopic peak and the peaks corresponding to

the different deuterated species (M+1, M+2, etc.).

Correct the measured intensities for the natural isotopic abundance of ¹³C.

Calculate the isotopic purity by determining the relative abundance of the fully deuterated

species compared to the total abundance of all isotopic species of the molecule.

Structural Confirmation and Purity by NMR
Spectroscopy

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15141853?utm_src=pdf-body
https://www.benchchem.com/product/b15141853?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for confirming the

structure and assessing the chemical purity of D-Arabinose-d6. Due to the high level of

deuteration, ¹H NMR may have limited utility, making ²H (Deuterium) and ¹³C NMR more

informative.

Methodology:

Sample Preparation:

Dissolve an accurately weighed sample of D-Arabinose-d6 in a suitable non-deuterated

solvent (e.g., DMSO or H₂O) to a final concentration of 5-10 mg/mL. The use of a non-

deuterated solvent is unconventional but necessary for ²H NMR to avoid a large solvent

signal.

²H NMR Spectroscopy:

Acquire a ²H NMR spectrum. The spectrum will show signals corresponding to the

deuterium atoms at the labeled positions.

The chemical shifts of the deuterium signals will be very similar to the proton signals in the

corresponding ¹H NMR spectrum of D-Arabinose.

Integration of the ²H signals can provide a semi-quantitative measure of the deuterium

incorporation at each position.

¹³C NMR Spectroscopy:

Acquire a proton-decoupled ¹³C NMR spectrum.

The spectrum should show five distinct signals corresponding to the five carbon atoms in

the arabinose ring.

The chemical shifts should be consistent with the structure of D-Arabinose. The absence

of significant additional peaks indicates high chemical purity.

Mandatory Visualizations
Logical Workflow for Quality Control of D-Arabinose-d6
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The following diagram illustrates a typical workflow for the quality control and use of D-
Arabinose-d6 as an internal standard in a quantitative analytical method.

Material Reception & Initial Checks Analytical Characterization
Standard Preparation & UseDecision

Receive D-Arabinose-d6 Visual Inspection
(Appearance, Packaging)

Identity Confirmation
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(HRMS)

Chemical Purity
(¹³C NMR, HPLC) Meets Specifications? Prepare Stock & Working

Internal Standard Solutions
Method Validation with

Unlabeled Analyte Routine Quantitative Analysis

No - Reject Lot

Yes

Click to download full resolution via product page

Caption: Quality Control Workflow for D-Arabinose-d6.

This in-depth technical guide provides a foundational understanding of the chemical properties

of D-Arabinose-d6 for its effective application in research and development. The provided

experimental protocols and logical workflows are intended to serve as a starting point for the

establishment of robust analytical methods utilizing this valuable internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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